![molecular formula C8H4BrFN2O2 B3027258 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 1260784-00-6](/img/structure/B3027258.png)
6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the CAS Number: 1260784-00-6 . It has a molecular weight of 259.03 . The compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H4BrFN2O2/c9-4-1-5(10)7-11-6(8(13)14)3-12(7)2-4/h1-3H,(H,13,14) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a boiling point of 240-243 degrees Celsius . It is a solid at ambient temperature .Scientific Research Applications
Palladium-Catalyzed Borylation Reactions
6-Bromoimidazo[1,2-a]pyridine-2-carboxylate is used in palladium-catalyzed Suzuki–Miyaura borylation reactions to create derivatives with potential anti-cancer and anti-TB agents. The study by Sanghavi et al. (2022) in "Synlett" reported the formation of dimerization product [6,6′-biimidazo[1,2-a]pyridine]-2,2′-dicarboxamide derivatives from 6-bromoimidazo[1,2-a]pyridine-2-carboxylate. These derivatives showed moderate activity against TB and were particularly potent in NCI-60 anti-cancer screening (Sanghavi, Sriram, Kumari, & Kapadiya, 2022).
Synthesis of Derivatives
8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid, a derivative, is synthesized via cyclization of 2-aminopyridin-3-ol with bromopyruvic acid. Stanovnik et al. (2008) in "Heterocycles" highlighted the synthesis of this compound and its coupling with various amino acid derivatives, leading to potential applications in medicinal chemistry (Stanovnik et al., 2008).
Bioisosteric Replacement in Ligands
8-Fluoroimidazo[1,2-a]pyridine has been investigated for its physicochemical mimicry of imidazo[1,2-a]pyrimidine. Humphries et al. (2006) in "Bioorganic & Medicinal Chemistry Letters" explored its synthesis and utility as a bioisosteric replacement in the GABA A receptor modulator, demonstrating its relevance in neurochemistry and drug design (Humphries et al., 2006).
Modification of Biopolymers
Levov et al. (2011) in the "Russian Journal of General Chemistry" reported the modification of chitosan with 3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochlorides. This modification introduces new functional groups into the biopolymer, showcasing the compound's application in biomaterials science (Levov et al., 2011).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound are P280 (wear protective gloves/protective clothing/eye protection/face protection) and P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing) .
properties
IUPAC Name |
6-bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrFN2O2/c9-4-1-5(10)7-11-6(8(13)14)3-12(7)2-4/h1-3H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZKZILYLERQVJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC(=CN2C=C1Br)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrFN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60857517 |
Source
|
| Record name | 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60857517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1260784-00-6 |
Source
|
| Record name | 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60857517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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